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Compound of Interest

6-(Hydroxymethyl)-1,4-oxazepan-
Compound Name:

6-olhydrochloride
CAS No.: 2825005-21-6
Cat. No.: B13543938

Get Quote

Executive Summary

The incorporation of 1,4-oxazepane rings into peptide backbones or drug scaffolds is a critical
strategy in modern medicinal chemistry. As a seven-membered heterocycle, the oxazepane
moiety offers unique conformational flexibility (twisted boat/chair) distinct from the rigid
pyrrolidine (proline) or piperidine rings. It is frequently employed to disrupt secondary
structures, enhance aqueous solubility, or serve as a bioisostere for proline in "turn" mimetics.

However, 1,4-oxazepane is typically supplied as a hydrochloride salt (CsH11NO-HCI) to ensure
stability. The use of this salt introduces specific challenges in peptide coupling:

o Neutralization Thermodynamics: The HCI counterion must be quantitatively neutralized to
release the nucleophilic free amine without racemizing the coupling partner.

» Steric Hindrance: As a secondary cyclic amine, the oxazepane nitrogen is sterically
encumbered, requiring highly active coupling agents (e.g., HATU, COMU).
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 Solubility: The salt form is often insoluble in Dichloromethane (DCM), necessitating polar
aprotic solvents like DMF or NMP.

This guide provides validated protocols to overcome these barriers and achieve high-yielding
amidation.

Chemical Logic & Mechanistic Insight
The Neutralization Challenge

In standard peptide coupling, the amine component is usually a free base. When using
oxazepane[1][2][3][41[5][6][71[8][9]-HCI, the reaction mixture requires an additional equivalent of
base (tertiary amine) to shift the equilibrium toward the reactive nucleophile.

Critical Causality: If the base is added after the activated ester is formed, the kinetics of
aminolysis may be sluggish due to the initial low concentration of free amine. Conversely, if the
base is added to the carboxylic acid before activation (in excess), it increases the risk of
racemization via oxazolone formation.

The Solution: We utilize a "Split-Base" strategy:
o Base 1: Neutralize the Oxazepane-HCI separately.
o Base 2: Activate the Carboxylic Acid with the coupling reagent.

e Combine: Mix the two solutions.

Steric Considerations

The 7-membered ring of oxazepane imposes significant steric drag. Unlike primary amines, the
nucleophilic attack on the activated carbonyl is slower.

o Preferred Reagents: Uronium/Aminium salts (HATU) are preferred over Carbodiimides
(EDC/DIC) because the resulting O-At (7-azabenzotriazole) active ester is more reactive
toward hindered secondary amines.

Experimental Workflows (Graphviz Visualization)
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The following diagram illustrates the "Split-Base" workflow designed to maximize yield while
minimizing racemization.
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Caption: Split-Base Coupling Workflow. Pathway A generates the active ester, while Pathway B
ensures the oxazepane salt is fully neutralized to the free amine before mixing.
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Detailed Protocols

Protocol A: High-Efficiency HATU Coupling
(Recommended)

Best for: Valuable peptide fragments, sterically hindered acids, or when racemization is a
concern.

Reagents:

Carboxylic Acid Component (1.0 equiv)

e 1,4-Oxazepane Hydrochloride (1.2 equiv)[6]

e HATU (1.1 equiv)

o DIPEA (N,N-Diisopropylethylamine) (3.0 equiv total)

e Solvent: Anhydrous DMF (preferred) or NMP. Note: DCM is often poor for dissolving the HCI
salt.

Step-by-Step Procedure:

e Preparation of Amine Solution:

o

In a vial, weigh 1,4-Oxazepane Hydrochloride (1.2 equiv).[8]

[¢]

Add anhydrous DMF (concentration ~0.2 M).

[e]

Add DIPEA (1.2 equiv).[4] Vortex until the salt is fully dissolved. The solution may become
slightly warm.

[¢]

Checkpoint: Ensure the solution is clear. If turbid, add more DMF.
e Activation of Acid:

o In a separate reaction vessel, dissolve the Carboxylic Acid (1.0 equiv) and HATU (1.1
equiv) in anhydrous DMF.
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o Add DIPEA (1.8 equiv).[4]

o Stir for 2-5 minutes at room temperature. The solution should turn yellow (characteristic of
the activated species).

e Coupling:
o Add the Amine Solution (from Step 1) dropwise to the Activated Acid (Step 2).
o Stir the reaction mixture at room temperature under nitrogen/argon.
e Monitoring:
o Monitor via LC-MS or TLC after 1 hour.
o Target Mass: Look for [M+H]* corresponding to (Acid - OH + Oxazepane).

o Note: If the reaction is incomplete after 2 hours, add an additional 0.2 equiv of HATU and
0.2 equiv of DIPEA.

o Workup:
o Dilute with Ethyl Acetate.
o Wash sequentially with:
1. 5% NaHCOs (removes unreacted acid/HOBY).
2. Water (removes DMF).
3. Brine.

o Dry over NazSOa4 and concentrate.

Protocol B: Acid Chloride Method (For Difficult
Substrates)

Best for: Extremely hindered acids or when uronium reagents falil.
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Reagents:
o Carboxylic Acid
e Ghosez's Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) OR Oxalyl Chloride
e 1,4-Oxazepane Hydrochloride[4][6][8][9]
e Collidine or DIPEA
Step-by-Step Procedure:
» Acid Chloride Formation:
o Dissolve Carboxylic Acid (1.0 equiv) in dry DCM.

o Add Ghosez's Reagent (1.2 equiv) and stir for 30—60 mins. (Neutral conditions, avoids HCI
gas generation compared to Oxalyl Chloride).

e Coupling:

o In a separate flask, dissolve 1,4-Oxazepane Hydrochloride (1.2 equiv) in DCM (or DMF if
insoluble) + Collidine (3.0 equiv).

o Add the Acid Chloride solution to the Oxazepane solution.
e Reaction:
o Stir for 1-2 hours. This reaction is typically very fast.

Quantitative Data & Troubleshooting
Solvent Compatibility Table

The solubility of the hydrochloride salt is the primary failure mode.
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Solubility of Suitability for
Solvent . Notes
Oxazepane[10]-HCI  Coupling

Salt often oils out or
DCM Poor Low precipitates; requires
high dilution.

Good for the acid, but
THF Moderate Medium salt may require

heating to dissolve.

) Recommended
DMF Excellent High
standard solvent.

Good alternative if
NMP Excellent High DMF is problematic
for downstream steps.

Not suitable for
Water High N/A HATU/EDC coupling
(hydrolysis risk).

Troubleshooting Matrix
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Observation Root Cause Corrective Action

Increase DIPEA to 3.5-4.0

) Incomplete neutralization of total equivalents. Ensure base
Low Yield (<30%) )
HCI salt. is added to the salt before
mixing.

) o Switch to HATU/DMF. If using
Urea formation (if using EDC)

Precipitation ] - DCM, add a co-solvent (DMF
or Salt insolubility.
or DMSO).

Use the "Split-Base" method.
Racemization Base excess during activation. Reduce activation time to <2

mins before adding amine.

Switch to PyAOP (more
) Steric hindrance of secondary reactive than HATU) or use
Slow Reaction ] ) o
amine. Microwave irradiation (50°C,

15 mins).
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o Context: Describes the intramolecular cyclization to form the ring, relevant for researchers
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[6]

o Context: Example 138 details the coupling of 1,4-oxazepane hydrochloride to a carboxylic
acid using standard amide coupling conditions.

¢ Ferroportin Inhibitors (Oxazepane Usage)
o WO02021222363AL1.[5] "Cycloalkyl pyrimidines as ferroportin inhibitors."

o Context: Demonstrates the use of oxazepane hydrochloride (402 mg) with TEA (2.0 equiv)
in a nucleophilic substitution/coupling workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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